Cas no 6446-58-8 (1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene)
6446-58-8 structure
Product Name:1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene
CAS No:6446-58-8
MF:C17H19BrO3
MW:351.234964609146
CID:1679290
PubChem ID:2283505
Update Time:2025-04-21
1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene
- DTXSID90367735
- AKOS002588240
- 6446-58-8
-
- Inchi: 1S/C17H19BrO3/c1-12-10-13(2)17(16(18)11-12)21-9-8-20-15-6-4-14(19-3)5-7-15/h4-7,10-11H,8-9H2,1-3H3
- InChI Key: YIACOEJVZUYCAV-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=CC(C)=C1OCCOC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 350.05177
- Monoisotopic Mass: 350.05176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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